Cas no 34818-83-2 (4'-Demethyleucomin)

4'-Demethyleucomin is a naturally occurring coumarin derivative, structurally related to eucomin but lacking a methyl group at the 4' position. This modification enhances its reactivity and potential as an intermediate in organic synthesis, particularly for the development of bioactive compounds. Its precise molecular structure allows for selective functionalization, making it valuable in pharmaceutical and agrochemical research. The compound exhibits favorable solubility in common organic solvents, facilitating its use in laboratory settings. Analytical studies confirm its high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Researchers appreciate its utility in exploring structure-activity relationships within the coumarin family.
4'-Demethyleucomin structure
4'-Demethyleucomin structure
Product Name:4'-Demethyleucomin
CAS No:34818-83-2
MF:C16H12O5
MW:284.263484954834
CID:836835
PubChem ID:15484393
Update Time:2025-10-15

4'-Demethyleucomin Chemical and Physical Properties

Names and Identifiers

    • 4'-Demethyleucomin
    • (3E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)-2,3-dihydro-4H-chrome n-4-one
    • 2H-1,4-Benzodiazepin-2-one,5,7-dichloro-1,3-dihydro-1-methyl
    • 5,7-Dichlor-1-methyl-1,2-dihydro-3H-1,4-benzodiazepin-2-on
    • 5,7-Dichlor-1-methyl-1,4-benzodiazepin-2-on
    • demethyleucomine
    • (E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one
    • 3-[(E)-4-Hydroxybenzylidene]-5,7-dihydroxychroman-4-one
    • O-Demethyleucomin
    • [ "5", "7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one" ]
    • FS-9785
    • 34818-83-2
    • CHEMBL1077616
    • BDBM50341670
    • XD161922
    • AKOS032948770
    • (3E)-5,7-dihydroxy-3-[(4-hydroxyphenyl)methylidene]chromen-4-one
    • 4?-Demethyleucomin
    • 5
    • Inchi: 1S/C16H12O5/c17-11-3-1-9(2-4-11)5-10-8-21-14-7-12(18)6-13(19)15(14)16(10)20/h1-7,17-19H,8H2/b10-5+
    • InChI Key: PKCWSPYCHMNVKB-BJMVGYQFSA-N
    • SMILES: O1C2C=C(C=C(C=2C(/C(=C/C2C=CC(=CC=2)O)/C1)=O)O)O

Computed Properties

  • Exact Mass: 284.06800
  • Monoisotopic Mass: 284.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 86.99000
  • LogP: 2.46210

4'-Demethyleucomin Pricemore >>

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